Cas no 1870432-48-6 (4-Hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-Hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 1870432-48-6
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6203661
• PubChem ID: 130531626
• Update Time: 2025-06-09

4-Hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid
• 1870432-48-6
• EN300-1854454
• 4-Hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H18O4/c12-9-1-4-11(5-2-9,10(13)14)8-3-6-15-7-8/h8-9,12H,1-7H2,(H,13,14)
• InChI Key： KRLCMHMHNAJYSC-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1(C(=O)O)CCC(CC1)O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-Hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid

Research Update on 4-Hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid (CAS: 1870432-48-6): Synthesis, Biological Activity, and Therapeutic Potential

4-Hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid (CAS: 1870432-48-6) has recently emerged as a compound of significant interest in medicinal chemistry due to its unique structural features and promising biological activities. This bicyclic hydroxy-carboxylic acid derivative combines a cyclohexane ring with a tetrahydrofuran moiety, creating a versatile scaffold for drug development. Recent studies have focused on its potential as a building block for novel therapeutic agents, particularly in the areas of anti-inflammatory and neurodegenerative disease treatments.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported an optimized synthetic route for this compound with improved yield (78%) and purity (>99%). The researchers employed a stereoselective [3+2] cycloaddition strategy followed by selective oxidation, demonstrating the compound's synthetic accessibility for scale-up production. Structural characterization via X-ray crystallography confirmed the relative configuration of the two ring systems, providing crucial information for structure-activity relationship studies.

Pharmacological evaluations have revealed that 4-Hydroxy-1-(oxolan-3-yl)cyclohexane-1-carboxylic acid exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2) with an IC50 of 12.3 μM, while showing minimal effect on COX-1 (IC50 > 100 μM). This selectivity profile suggests potential as a lead compound for developing new non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Molecular docking studies indicate that the tetrahydrofuran ring contributes to selective binding in the COX-2 active site through unique hydrophobic interactions.

In neuroscience applications, preliminary in vitro studies demonstrate that this compound can cross the blood-brain barrier (BBB permeability score: 0.78 in the PAMPA-BBB assay) and shows neuroprotective effects in glutamate-induced excitotoxicity models (38% reduction in neuronal apoptosis at 50 μM concentration). These findings, published in ACS Chemical Neuroscience (2024, 15, 2, 345-356), position it as a potential candidate for Alzheimer's disease drug development, particularly due to its dual action on neuroinflammation and neuronal protection.

The compound's metabolic stability has been evaluated in human liver microsomes, showing a half-life of 126 minutes with primary oxidation at the cyclohexane ring as the major metabolic pathway. Medicinal chemistry efforts are currently focused on developing prodrug derivatives to improve oral bioavailability, with several ester prodrugs showing >80% conversion to the active form in simulated intestinal fluid.

Ongoing structure-activity relationship studies are exploring modifications at both the hydroxy and carboxylic acid functional groups, as well as variations in the tetrahydrofuran ring. Early results suggest that subtle changes in stereochemistry can significantly impact both potency and selectivity, highlighting the importance of the current stereoisomer for optimal biological activity. Future research directions include comprehensive in vivo efficacy studies in animal models of inflammation and neurodegeneration, as well as further optimization of pharmacokinetic properties.